![molecular formula C12H14N2O2 B3255710 1-[(4-Aminophenyl)methyl]piperidine-2,6-dione CAS No. 258856-21-2](/img/structure/B3255710.png)
1-[(4-Aminophenyl)methyl]piperidine-2,6-dione
Overview
Description
“1-[(4-Aminophenyl)methyl]piperidine-2,6-dione” is an organic compound with the molecular formula C12H14N2O2 . It has a molecular weight of 218.25 and is used in various scientific and pharmaceutical applications .
Synthesis Analysis
The synthesis of piperidine derivatives, such as “this compound”, has been a subject of interest in recent years . One method involves the cyclization of 1,2-diamine derivatives with sulfonium salts . Another method reported involves the aza-Michael addition between a diamine and an in situ generated sulfonium salt .Molecular Structure Analysis
The molecular structure of “this compound” consists of a six-membered ring containing five methylene bridges (–CH2–) and one amine bridge (–NH–) .Chemical Reactions Analysis
Piperidine derivatives, including “this compound”, are known to undergo various intra- and intermolecular reactions leading to the formation of various substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Scientific Research Applications
1-[(4-Aminophenyl)methyl]piperidine-2,6-dionelmethylpiperidine-2,6-dione is a useful intermediate in the synthesis of a variety of compounds, such as antihistamines, antifungal agents, and antipsychotic drugs. It is also used in the synthesis of other compounds, such as dyes, fragrances, and pesticides. In addition, 1-[(4-Aminophenyl)methyl]piperidine-2,6-dionelmethylpiperidine-2,6-dione has been studied for its potential applications in the field of medicine. It has been shown to possess anti-inflammatory, anti-allergic, and analgesic properties, and has been used in the treatment of various diseases, such as asthma, allergies, and arthritis.
Mechanism of Action
The mechanism of action of 1-[(4-Aminophenyl)methyl]piperidine-2,6-dionelmethylpiperidine-2,6-dione is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase (COX). COX is an enzyme that catalyzes the production of prostaglandins, which are involved in the regulation of inflammation and pain. By inhibiting the activity of this enzyme, 1-[(4-Aminophenyl)methyl]piperidine-2,6-dionelmethylpiperidine-2,6-dione is thought to reduce the production of prostaglandins, thus reducing inflammation and pain.
Biochemical and Physiological Effects
1-[(4-Aminophenyl)methyl]piperidine-2,6-dionelmethylpiperidine-2,6-dione has been shown to possess anti-inflammatory, anti-allergic, and analgesic properties. It has been used in the treatment of various diseases, such as asthma, allergies, and arthritis. In addition, 1-[(4-Aminophenyl)methyl]piperidine-2,6-dionelmethylpiperidine-2,6-dione has been shown to possess anti-cancer properties, as well as to inhibit the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[(4-Aminophenyl)methyl]piperidine-2,6-dionelmethylpiperidine-2,6-dione in laboratory experiments include its relatively low cost, its availability in a variety of solvents, and its high yields. However, there are some limitations to its use. For example, it is sensitive to light and air, and should be kept in a tightly sealed container. In addition, it is not soluble in water, and can be difficult to work with in aqueous solutions.
Future Directions
The potential applications of 1-[(4-Aminophenyl)methyl]piperidine-2,6-dionelmethylpiperidine-2,6-dione are still being explored. Some potential future directions for research include the development of new drugs based on this compound, the use of it in the synthesis of other compounds, such as fragrances, and the exploration of its potential anti-cancer properties. In addition, further research is needed to better understand the mechanism of action of this compound and its effects on the human body.
properties
IUPAC Name |
1-[(4-aminophenyl)methyl]piperidine-2,6-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2/c13-10-6-4-9(5-7-10)8-14-11(15)2-1-3-12(14)16/h4-7H,1-3,8,13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANSFDUUZRVBGQW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C(=O)C1)CC2=CC=C(C=C2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701253586 |
Source
|
| Record name | 1-[(4-Aminophenyl)methyl]-2,6-piperidinedione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701253586 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
258856-21-2 |
Source
|
| Record name | 1-[(4-Aminophenyl)methyl]-2,6-piperidinedione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=258856-21-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[(4-Aminophenyl)methyl]-2,6-piperidinedione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701253586 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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